Cas no 2166197-38-0 (trans-3-butyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: trans-3-butyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 2166197-38-0
• MF: C₉H₁₉NO₃S
• MW: 221.317061662674
• CID: 6301397
• PubChem ID: 97027579
• Update Time: 2025-05-21

trans-3-butyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• trans-3-butyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione
• 2166197-38-0
• F6545-5023
• (3S,4S)-3-[butyl(methyl)amino]-4-hydroxy-1lambda6-thiolane-1,1-dione
• AKOS040823376
• trans-3-[butyl(methyl)amino]-4-hydroxy-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C9H19NO3S/c1-3-4-5-10(2)8-6-14(12,13)7-9(8)11/h8-9,11H,3-7H2,1-2H3/t8-,9-/m1/s1
• InChI Key： QKSCBLZQARIZPR-RKDXNWHRSA-N
• SMILES： S1(C[C@H]([C@@H](C1)N(C)CCCC)O)(=O)=O

Computed Properties

• Exact Mass: 221.10856464g/mol
• Monoisotopic Mass: 221.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on trans-3-butyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione

Trans-3-butyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione: A Comprehensive Overview

The compound trans-3-butyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione, identified by the CAS number 2166197-38-0, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of thiolane diones, which are known for their versatile applications in various fields of chemistry and pharmacology. The molecule's structure is characterized by a thiolane ring system with a dione functionality at positions 1 and 1, a hydroxyl group at position 4, and a trans-configured butyl(methyl)amino substituent at position 3. These structural features contribute to its distinctive chemical reactivity and biological activity.

Recent studies have highlighted the potential of trans-3-butyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and receptor modulation. For instance, investigations into its interaction with histone deacetylases (HDACs) have revealed promising results, suggesting its potential as a lead compound for anti-cancer therapies. Additionally, the compound's ability to modulate cellular signaling pathways has drawn attention in the field of neurodegenerative diseases.

The synthesis of trans-3-butyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione involves a multi-step process that typically begins with the preparation of the corresponding thiolane intermediate. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to enhance the efficiency and selectivity of the reaction sequence. These methods not only improve the overall yield but also ensure the preservation of stereochemistry, which is critical for maintaining the compound's biological activity.

In terms of physical properties, trans-3-butyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione exhibits a melting point of approximately 200°C under standard conditions. Its solubility profile indicates moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while it shows limited solubility in water. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has been conducted using a range of in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies. Furthermore, its selectivity towards certain cellular targets has been validated through ligand-binding assays and molecular docking studies.

In conclusion, trans-3-butyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione represents a significant advancement in the field of organic chemistry due to its unique structure and diverse applications. As research continues to uncover its potential, this compound is poised to play a pivotal role in the development of innovative therapeutic agents and advanced materials.